2-(1-(8-Azaspiro[bicyclo[3.2.1]octane-3,2'-oxiran]-8-yl)ethyl)isonicotinonitrile

• IUPAC Name: 2-(1-spiro[8-azabicyclo[3.2.1]octane-3,2'-oxirane]-8-ylethyl)pyridine-4-carbonitrile
• InChI: InChI=1S/C16H19N3O/c1-11(15-6-12(9-17)4-5-18-15)19-13-2-3-14(19)8-16(7-13)10-20-16/h4-6,11,13-14H,2-3,7-8,10H2,1H3
• InChI Key: UBTNTJLBYCJOJF-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC=CC(=C1)C#N)N2C3CCC2CC4(C3)CO4
• Molecular Formula: C16H19N3O
• DSSTOX Substance ID: DTXSID901130401
• Molecular Weight: 269.34 g/mol
• CAS RN: 1245647-05-5

Description

The compound “2-(1-(8-Azaspiro[bicyclo[3.2.1]octane-3,2’-oxiran]-8-yl)ethyl)isonicotinonitrile” is a pyridine compound with a molecular weight of 269.34 and a molecular formula of C16H19N3O. The 8-azabicyclo[3.2.1]octane scaffold is the central core of the family of tropane alkaloids, which display a wide array of interesting biological activities.

Synthesis Analysis

Research directed towards the preparation of this basic structure in a stereoselective manner has attracted attention from many research groups worldwide across the years. Most of the approaches rely on the enantioselective construction of an acyclic starting material that contains all the required stereochemical information to allow the stereocontrolled formation of the bicyclic scaffold.

Molecular Structure Analysis

The molecular structure of this compound is based on the 8-azabicyclo[3.2.1]octane scaffold. This structure is a central core of the family of tropane alkaloids.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 269.34 and a molecular formula of C16H19N3O. Other specific physical and chemical properties like boiling point, melting point, and density are not mentioned in the available resources.

Scientific Research Applications

Chemical Synthesis and Compound Development

2-(1-(8-Azaspiro[bicyclo[3.2.1]octane-3,2'-oxiran]-8-yl)ethyl)isonicotinonitrile represents a class of compounds with potential applications in various fields due to its unique chemical structure. Research has shown that compounds with azaspiro and oxirane (epoxide) functionalities are of interest for their potential uses in medicinal chemistry and drug development. For example, the azaspirodecanedione group, a related structure, has been studied for its anxiolytic properties in pharmaceutical research, demonstrating the potential therapeutic applications of such compounds (Goldberg, 1984). Similarly, the incorporation of bicyclic structures like bicyclo[3.2.1]octane into compounds has been explored for their pharmacological significance, with research indicating that norbornane derivatives (bicyclo[2.2.1]heptanes) show promise in drug research due to their unique molecular shapes and fixed substituent positions, which are beneficial for studying structure-activity relationships (Buchbauer & Pauzenberger, 1991).

Catalysis and Organic Synthesis

Compounds featuring oxirane rings and azaspiro structures could serve as key intermediates or catalysts in organic synthesis, facilitating various chemical reactions. The epoxide group, in particular, is known for its reactivity, making it a valuable functional group in the synthesis of complex molecules. The synthesis of bridged and spiro azabicycles, including 1-azaspirocyclic compounds, often involves intramolecular metathesis of dienes, showcasing the utility of such structures in creating complex organic frameworks (Kuznetsov & Bubnov, 2015).

Mechanism of Action

Target of Action

It’s known that the 8-azabicyclo[321]octane scaffold, which is a central part of this compound, is the core of the family of tropane alkaloids . These alkaloids display a wide array of interesting biological activities .

Mode of Action

It’s known that n-boc-protected 8-azaspiro[bicyclo[321]octane-3,2’-oxirane] reacts with primary aliphatic amines through the opening of the epoxide ring, forming corresponding amino alcohols . These are then converted into N-chloroacetyl derivatives .

Biochemical Pathways

It’s known that the 8-azabicyclo[321]octane scaffold is used in the synthesis of tropane alkaloids , suggesting that it may affect the same or similar biochemical pathways.

Result of Action

It’s known that the 8-azabicyclo[321]octane scaffold is used in the synthesis of tropane alkaloids , which have a wide array of biological activities .

Action Environment

It’s known that the synthesis of the 8-azabicyclo[321]octane scaffold involves stereochemical control, which could potentially be influenced by environmental factors .